1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C22H17N3O2S
• Molecular Weight: 387.5 g/mol
• IUPAC Name: (5E)-1-(3-methylphenyl)-5-[(1-phenylpyrrol-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C22H17N3O2S/c1-15-7-5-10-18(13-15)25-21(27)19(20(26)23-22(25)28)14-17-11-6-12-24(17)16-8-3-2-4-9-16/h2-14H,1H3,(H,23,26,28)/b19-14+
• InChI Key: IJVSJWRGHYXNIJ-XMHGGMMESA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=O)/C(=C/C3=CC=CN3C4=CC=CC=C4)/C(=O)NC2=S
• SMILES: CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC=CN3C4=CC=CC=C4)C(=O)NC2=S

Description

1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has garnered significant attention in the scientific community due to its potential use in various fields, including medicinal and agricultural applications. This compound is also known as thioflavin T, which is a fluorescent dye used to detect amyloid fibrils in Alzheimer's disease research.

Mechanism of Action

The mechanism of action of 1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves its ability to bind to amyloid fibrils and form a complex that emits fluorescence. This property makes it a useful tool in the detection and study of amyloid fibrils in neurodegenerative diseases.
Biochemical and Physiological Effects:
1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione does not have any significant biochemical or physiological effects as it is primarily used as a research tool and not as a drug.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments include its high sensitivity and selectivity in detecting amyloid fibrils. It is also easy to use and has a relatively low cost. However, one limitation is that it may bind to other proteins and interfere with their function, leading to false-positive results.

Future Directions

For the use of 1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione include its potential use in the development of diagnostic tools for neurodegenerative diseases. It may also be used in the study of protein misfolding and aggregation in other diseases such as cancer. Additionally, further research is needed to explore its potential applications in the field of agriculture as a plant growth regulator.
Conclusion:
In conclusion, 1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a valuable research tool with various applications in the fields of medicine, agriculture, and biochemistry. Its ability to detect amyloid fibrils makes it a useful tool in the study of neurodegenerative diseases, and further research is needed to explore its potential applications in other areas.

Synthesis Methods

The synthesis of 1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves the condensation of 2-thioxo-4,6-dihydro-pyrimidine-5-carbaldehyde with 1-phenyl-2-pyrrolidinone and 3-methylbenzaldehyde in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the resulting product is purified through recrystallization.

Scientific Research Applications

1-(3-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has various scientific research applications, including its use as a fluorescent dye to detect amyloid fibrils in Alzheimer's disease research. It is also used in the study of protein aggregation and misfolding in other neurodegenerative diseases such as Parkinson's disease. Additionally, this compound has potential applications in the field of agriculture as a plant growth regulator.